Cas no 164297-25-0 ((S)-(p-Toluenesulfinyl)ferrocene)

(S)-(p-Toluenesulfinyl)ferrocene structure
164297-25-0 structure
Product Name:(S)-(p-Toluenesulfinyl)ferrocene
CAS No:164297-25-0
MF:C16H14FeOS
MW:310.191764354706
MDL:MFCD16885723
CID:860262
PubChem ID:87560785
Update Time:2026-04-29

(S)-(p-Toluenesulfinyl)ferrocene Chemical and Physical Properties

Names and Identifiers

    • (S)-(p-Toluenesulfinyl)ferrocene
    • (S)-Ferrocenyl p-Tolyl Sulfoxide
    • ferrocenyl p-tolyl sulfoxide
    • (S)-(-)-(p-Toluenesulfinyl)ferrocene,Min.98%
    • (S)-(+)-(p-Toluenesulfinyl)ferrocene, min. 98%
    • MDL: MFCD16885723
    • Inchi: InChI=1S/C12H11OS.C5H5.Fe/c1-10-6-8-12(9-7-10)14(13)11-4-2-3-5-11;1-2-4-5-3-1;/h2-9H,1H3;1-5H;/q2*-1;+2/t14-;;/m1../s1
    • InChI Key: QAAXXGKGRWQHLR-FMOMHUKBSA-N
    • SMILES: CC1=CC=C(C=C1)[S@@](=C2C=CC=C2)[O-].[CH-]1C=CC=C1.[Fe+2]

Computed Properties

  • Exact Mass: 310.01100
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 270
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Light yellow - reddish yellow crystal powder
  • Density: No data available
  • Melting Point: 141.0 to 145.0 deg-C
  • Flash Point: No data available
  • PSA: 36.28000
  • LogP: 3.75530
  • Specific Rotation: +400° (c 0.17, EtAc3)

(S)-(p-Toluenesulfinyl)ferrocene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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